Cas no 939809-66-2 ( )
structure
Product Name:
CAS No:939809-66-2
MF:C10H11F3N2
MW:216.202952623367
CID:1000505
PubChem ID:45158542
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutyl-(6-trifluoromethyl-pyridin-2-yl)-amine
- N-cyclobutyl-6-(trifluoromethyl)pyridin-2-amine
- CYCLOBUTYL-(6-TRIFLUOROMETHYL-(PYRIDIN-2-YL))-AMINE
- AKOS011702066
- DTXSID30669563
- 939809-66-2
-
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- Inchi： 1S/C10H11F3N2/c11-10(12,13)8-5-2-6-9(15-8)14-7-3-1-4-7/h2,5-7H,1,3-4H2,(H,14,15)
- InChI Key： XQWLGXXGRSUAQU-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC(=N1)NC1CCC1)(F)F
Computed Properties
- Exact Mass: 216.08700
- Monoisotopic Mass: 216.08743285g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 24.9Ų
Experimental Properties
- PSA: 24.92000
- LogP: 3.13780
Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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